5-(2-phenoxyphenyl)furan-2-carboxamide

• IUPAC Name: 5-(2-phenoxyphenyl)furan-2-carboxamide
• InChI: InChI=1S/C17H13NO3/c18-17(19)16-11-10-15(21-16)13-8-4-5-9-14(13)20-12-6-2-1-3-7-12/h1-11H,(H2,18,19)
• InChI Key: YNZYBVMHIKORGV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=CC=CC=C2C3=CC=C(O3)C(=O)N
• Molecular Formula: C17H13NO3
• Molecular Weight: 279.29 g/mol

Description

5-(2-Phenoxyphenyl)furan-2-carboxamide (CAS: 5727-45-7) is a furan-2-carboxamide derivative with the molecular formula C₁₈H₁₅NO₃ and a molecular weight of 293.32 g/mol. Its structure features a furan ring substituted at the 5-position with a 2-phenoxyphenyl group and an amide linkage at the 2-position. Key physicochemical properties include a melting point of 351.7°C, boiling point of 166.5°C, and a density of 1.232 g/cm³ .

Preparation Methods

The synthesis of 5-(2-phenoxyphenyl)furan-2-carboxamide typically involves the Suzuki–Miyaura cross-coupling reaction. This reaction is a powerful method for forming carbon-carbon bonds and is widely used in organic synthesis. The process involves the coupling of a boronic acid with a halide in the presence of a palladium catalyst . For instance, the synthesis can start from 2-bromo-5-nitrofuran and 2-phenoxyphenylboronic acid under microwave irradiation with Pd(PPh₃)₄/K₂CO₃ as the catalyst .

Chemical Reactions Analysis

5-(2-phenoxyphenyl)furan-2-carboxamide undergoes various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2,5-dicarboxylic acid.

Reduction: The nitro group in the precursor can be reduced to an amine.

Substitution: The halide in the precursor can be substituted with various nucleophiles. Common reagents used in these reactions include palladium catalysts for coupling reactions, reducing agents like hydrogen or hydrazine for reduction, and oxidizing agents like potassium permanganate for oxidation.

Scientific Research Applications

5-(2-phenoxyphenyl)furan-2-carboxamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It has potential antibacterial and antifungal properties, making it a candidate for developing new antimicrobial agents.

Medicine: Due to its pharmacological activities, it is studied for potential therapeutic applications, including anti-inflammatory and anticancer properties.

Industry: It can be used in the production of polymers and other materials due to its chemical stability and reactivity.

Mechanism of Action

The mechanism of action of 5-(2-phenoxyphenyl)furan-2-carboxamide involves its interaction with various molecular targets. The furan ring can interact with enzymes and receptors in biological systems, leading to its pharmacological effects. For instance, it can inhibit the growth of bacteria by interfering with their cell wall synthesis or metabolic pathways . The exact molecular targets and pathways involved depend on the specific biological activity being studied.

Comparison with Similar Compounds

Nitro Substitution (e.g., 5-Nitro Derivatives)

• 5-Nitro-N-phenylfuran-2-carboxamide (2A): Exhibits diuretic activity by targeting urea transport proteins.
• 5-Nitro-N-(5-nitrothiazol-2-yl)furan-2-carboxamide (64) : The dual nitro groups (on furan and thiazole) may enhance antibacterial activity, though specific data are unavailable .

Chlorophenyl Substitution

• 5-(4-Chlorophenyl)furan-2-carboxamide (4): Replaces the 4-aminophenol group in amodiaquine (AQ) derivatives to avoid pan-assay interference (PAINS) liabilities. This substitution improves Nurr1 agonist potency, critical for neuroprotective effects in Parkinson’s disease models .
• 5-(2,5-Dichlorophenyl)-N-(2,6-dimethylphenyl)furan-2-carboxamide : The dichlorophenyl and dimethylphenyl groups confer selectivity for the S1P4 receptor over other sphingosine-1-phosphate subtypes (S1P1–3,5), making it a promising anti-inflammatory agent .

Phenoxymethyl and Phenoxy Derivatives

• Used in screening for undisclosed biological targets .